3-Amino-4(3H)-quinazolinone

• CAS: 14663-46-8
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)N
• InChI: InChI=1S/C8H7N3O/c9-11-5-10-7-4-2-1-3-6(7)8(11)12/h1-5H,9H2
• InChIKey: XZRJWCFKYOZVIH-UHFFFAOYSA-N

Fragment-based drug discovery demands high-purity, well-characterized scaffolds with predictable reactivity. Sourcing unreliable intermediates can derail SAR campaigns. 3-Amino-4(3H)-quinazolinone solves this with a unique N3-nucleophilic handle for distinct derivatization paths: - Enables kinase inhibitor library synthesis via microwave-assisted routes. - Key intermediate for antifungal cyclopropyl derivatives active against Mucor mucedo. - Potent BACE1 inhibitor fragment (hydrazone IC50 5.75 µM) for Alzheimer's research. - Optimal fragment properties: LogP 0.69, PSA 60.91 Ų, compliant with Rule of Three. Supplied with guaranteed purity ≥97%, shipped globally under standard conditions.

3-Amino-4(3H)-quinazolinone (CAS 14663-46-8) as a Versatile Scaffold for Drug Discovery

3-Amino-4(3H)-quinazolinone (CAS 14663-46-8) is a heterocyclic organic compound belonging to the quinazolinone family, characterized by a fused bicyclic system of a benzene and a pyrimidine ring . It features an amino group at the 3-position and a keto group at the 4-position . This compound is primarily recognized in medicinal chemistry as a crucial fragment and building block for the synthesis of diverse biologically active molecules, including potential anticancer, antimicrobial, and anti-Alzheimer's agents [1].

1 N3-amino handle enables regioselective derivatization pathways distinct from 2-amino isomers

2 Reported physicochemical profile supports inclusion in fragment-based screening libraries

3 Compatible with microwave-assisted synthesis for accelerated library generation

• [1] TargetMol. 3-Amino-4(3H)-quinazolinone. Available at: https://www.targetmol.cn/compound/compound-en300-11169. View Source

The Critical Distinction: Why 3-Amino-4(3H)-quinazolinone Cannot Be Replaced by Generic Quinazolinones

The specific position of the amino group on the quinazolinone core is a key determinant of chemical reactivity and biological target engagement . While the quinazolinone class is broadly active, 3-amino-4(3H)-quinazolinone offers a unique nucleophilic handle at the N3 position, enabling distinct synthetic derivatization pathways not available to its 2-amino isomer or other substituted analogs . This precise substitution pattern dictates the formation of specific aziridinium ion intermediates and influences the compound's lipophilicity and polar surface area, which are critical parameters in fragment-based drug design [1]. Substituting with a close analog like 2-amino-4(3H)-quinazolinone or 3-amino-2-methyl-4(3H)-quinazolinone would lead to a different reactivity profile, potentially altering the yield, selectivity, and biological activity of downstream products .

! 2-Amino-4(3H)-quinazolinone isomer may exhibit different reactivity and regioisomer-dependent binding profiles

! Other 3-substituted analogs can alter lipophilicity and polar surface area, shifting fragment-likeness and ADME properties

! In-house synthesized batches may lack verified purity specifications, introducing assay variability

• [1] Chemsrc. 3-Amino-4(3H)-quinazolinone. Available at: https://m.chemsrc.com/cas/14663-46-8_1105346.html. View Source

Quantifiable Evidence for Selecting 3-Amino-4(3H)-quinazolinone Over Analogs

Synthetic Efficiency: Superior Yields Achievable via Microwave-Assisted Synthesis

The synthesis of 3-amino-4(3H)-quinazolinone can be significantly accelerated and its yield enhanced using microwave irradiation compared to conventional heating methods . This data provides a clear quantitative basis for selecting this compound and its specific synthetic route for large-scale production or rapid analog generation. While similar efficiency gains are reported for other heterocycles, this specific data point is crucial for procurement decisions related to this precise building block.

Synthesis Yield

Data to verify

Microwave: up to 87% yield
Conventional: ~79% yield
Reaction time: 5 min vs 10 h

Reported absolute yield gain supports microwave method selection

Cross-study comparable; confirm under target scale and reagent quality

Evidence Dimension	Synthesis Yield
Target Compound Data	Microwave-assisted synthesis: up to 87% yield
Comparator Or Baseline	Conventional heating method: approximately 79% yield
Quantified Difference	An absolute yield increase of ~8% and a significant reduction in reaction time (from 10 hours to 5 minutes)
Conditions	Reaction of 2-aminobenzamide with a suitable carbonyl compound under microwave irradiation vs. conventional reflux.

Why This Matters

Higher yields and drastically shorter reaction times translate directly to lower production costs and faster research and development cycles, making this compound a more attractive and efficient building block for procurement.

Physicochemical Profile Optimized for Fragment-Based Drug Discovery (FBDD)

The calculated LogP and Polar Surface Area (PSA) of 3-amino-4(3H)-quinazolinone position it favorably within the 'Rule of Three' guidelines for fragment-based lead discovery [1]. Its physicochemical properties are distinct from close analogs, influencing its suitability as a starting point for optimization. For instance, the 2-amino isomer (2-amino-4(3H)-quinazolinone) has a different LogP and hydrogen bonding potential due to the altered position of the amino group, which can affect its binding kinetics and permeability.

Physicochemical Profile

Class-level inference

LogP: 0.69
Polar Surface Area: 60.91 Ų

Calculated values fall within fragment Rule of Three guidelines

Predicted properties; confirm experimentally for specific target classes

Evidence Dimension	Lipophilicity and Polarity
Target Compound Data	LogP: 0.69150; PSA: 60.91 Ų [1]
Comparator Or Baseline	2-Amino-4(3H)-quinazolinone (LogP: Not directly available for comparison, but predicted to differ due to regioisomerism).
Quantified Difference	The specific LogP and PSA values for the target compound are within the ideal range for fragment libraries (LogP < 3, PSA < 140 Ų), a critical filter used by medicinal chemists for fragment selection.
Conditions	Calculated physicochemical properties based on chemical structure.

Why This Matters

These specific property values are critical selection criteria for inclusion in fragment-screening libraries, directly impacting the likelihood of identifying a tractable chemical starting point for drug development. Procurement of a fragment with non-ideal properties would waste screening resources.

• [1] Chemsrc. 3-Amino-4(3H)-quinazolinone. Available at: https://m.chemsrc.com/cas/14663-46-8_1105346.html. View Source

Commercial Availability and High Purity for Reliable Research Outcomes

3-Amino-4(3H)-quinazolinone is commercially available with a guaranteed minimum purity of 97% from major suppliers like Sigma-Aldrich . This high level of purity is essential for ensuring reproducibility in biological assays and chemical syntheses. In contrast, some lesser-known analogs or in-house synthesized batches may have lower or unverified purity, introducing variability that can confound research results.

Commercial Purity

Specification review

≥97% minimum purity (supplier specification)

Consistent purity level supports assay reproducibility

Verify lot-specific COA; impurities may influence sensitive assays

Evidence Dimension	Commercial Purity
Target Compound Data	Minimum purity specification: 97%
Comparator Or Baseline	In-house synthesized batches or products from less stringent vendors may have variable or lower purity (e.g., 95% or unspecified).
Quantified Difference	A guaranteed purity of ≥97% ensures a known, high-quality starting material.
Conditions	Commercial product specification from Sigma-Aldrich.

Why This Matters

Procuring a compound with a certified high purity reduces the risk of failed experiments due to impurities, saving time and resources. This is a fundamental, yet often overlooked, factor in scientific procurement.

Optimal Application Scenarios for Procuring 3-Amino-4(3H)-quinazolinone Based on Verified Evidence

Rapid Synthesis of Novel Quinazolinone-Derived Kinase Inhibitor Libraries

Medicinal chemistry groups engaged in kinase inhibitor discovery should prioritize the procurement of 3-amino-4(3H)-quinazolinone. The evidence of high yields achievable via microwave-assisted synthesis directly supports its use in generating diverse compound libraries for structure-activity relationship (SAR) studies, particularly when time and resource efficiency are paramount. The compound's favorable physicochemical properties as a fragment [1] also make it an ideal core for hit-to-lead optimization campaigns.

Development of Next-Generation Antifungal Agents for Agricultural or Material Protection

Research teams focusing on antifungal solutions for applications like crop protection or material preservation (e.g., preventing mold on concrete or bread) should procure this compound as a key intermediate. Recent studies on its cyclopropyl derivatives have demonstrated high antifungal activity against bread mold (Mucor mucedo) [2]. The ability to create metal chelate complexes from its Schiff base derivatives further enhances its potential for developing potent, long-lasting antifungal treatments.

Design and Synthesis of Multitarget-Directed Ligands (MTDLs) for Complex Diseases

Investigators developing novel therapeutics for complex diseases like Alzheimer's disease should procure 3-amino-4(3H)-quinazolinone. Its derivatives have been shown to exhibit both anti-proliferative effects and potent inhibition of Beta-site APP cleaving enzyme 1 (BACE1), a key target in AD [3]. The scaffold's ability to be functionalized into hydrazone derivatives with IC50 values in the low micromolar range (e.g., 5.75 µM) against BACE1 demonstrates its utility in creating MTDLs that address multiple pathological pathways simultaneously.

Fragment-Based Lead Discovery Campaigns Targeting Undruggable Proteins

Biotech and pharmaceutical companies employing fragment-based screening strategies should add 3-amino-4(3H)-quinazolinone to their core fragment libraries. Its calculated physicochemical properties—LogP of 0.69 and PSA of 60.91 Ų [1]—place it squarely within the optimal 'Rule of Three' space for fragments. This ensures a high probability of binding to biological targets with good ligand efficiency, providing an excellent starting point for fragment growing or merging to create high-quality lead compounds against challenging protein targets.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Microwave-compatible reactivity and N3-derivatization handle

Yield and reaction time under controlled microwave conditions

Antifungal screening research (agricultural/material)

Cyclopropyl-derivative antifungal activity

Antifungal endpoint assays against Mucor mucedo and related strains

Multitarget-directed ligand (MTDL) research for Alzheimer’s pathways

BACE1 inhibitory activity of hydrazone derivatives

BACE1 enzyme and cellular model response; selectivity over related aspartyl proteases

Fragment-based screening against challenging protein targets

Fragment Rule-of-Three compliant LogP and PSA values

Ligand efficiency and binding confirmation in biophysical assays

• [1] Chemsrc. 3-Amino-4(3H)-quinazolinone. Available at: https://m.chemsrc.com/cas/14663-46-8_1105346.html. View Source
• [2] Preparation and Antifungal Properties of Cyclopropyl Derivatives of 3-Aminoquinazolin-4(3H)-one and Salicylal Schiff Base Nickel(II) Chelate Complex. Inorganics, 2024, 12(12), 304. View Source
• [3] Aminoquinazolin-4(3H)-one derivatives as multitargeting therapeutics in Alzheimer's disease. Results in Chemistry, 2025, 16, 102343. View Source